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Compound of Interest

Compound Name: 1,4-Dibromobutane

Cat. No.: B041627

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 1,4-
Dibromobutane, ensuring the safety of laboratory personnel and compliance with standard
safety procedures.

Understanding the Hazards

1,4-Dibromobutane is a hazardous chemical that requires careful handling. It is toxic if
swallowed, causes skin irritation, and can result in serious eye damage.[1][2][3] Inhalation may
lead to respiratory irritation, drowsiness, and dizziness.[3][4] The substance is also harmful to
aquatic life with long-lasting effects.[2][5] All personnel must be thoroughly familiar with the
hazards before commencing any work.

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment when handling 1,4-
Dibromobutane. This is the minimum requirement, and specific laboratory protocols may
necessitate additional protection.
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
full-face shield.[1]

To protect against splashes
that can cause serious eye
damage.[1][3][4]

Skin Protection

Impervious gloves (e.g.,
Fluorinated rubber, minimum
0.7 mm thickness) and
protective clothing to prevent

skin exposure.[1][5]

Prevents skin irritation and

absorption through the skin.[1]
[3]4]

Respiratory Protection

Use in a well-ventilated area. A
respirator with a Type A filter is
necessary if vapors or mists
are generated or if ventilation

is inadequate.[4][5]

To avoid inhalation of vapors
which can cause respiratory
irritation and other systemic

effects.[3][4][6]

Handling and Storage Procedures

Adherence to proper handling and storage protocols is critical to minimize exposure and

ensure stability of the chemical.

Handling:

» Ventilation: Always handle 1,4-Dibromobutane in a well-ventilated area, such as a chemical

fume hood.[3]

e Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

Do not inhale vapors or mists.[3][4]

» Hygiene: Do not eat, drink, or smoke in the handling area.[1] Wash hands thoroughly with

soap and water after handling.[4] Contaminated work clothing should be laundered

separately before reuse.[4]

« Ignition Sources: Keep away from heat, sparks, and open flames.

Storage:
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o Container: Keep the container tightly sealed and store in a cool, dry, and well-ventilated

place.[3][7] Protect from direct sunlight.

e Incompatibilities: Store away from strong oxidizing agents, strong bases, strong acids, and

powdered metals like aluminum and magnesium.[1]

» Container Material: Do not use aluminum or galvanized containers.[4]

Emergency and First Aid Procedures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Type

First Aid Measures

Eye Contact

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids.
Remove contact lenses if present and easy to
do. Seek immediate medical attention from an
ophthalmologist.[1][5]

Skin Contact

Wash off immediately with plenty of soap and
water while removing all contaminated clothing
and shoes. Seek medical attention if irritation
persists.[1][3]

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ] ) )
artificial respiration. Seek immediate medical
attention.[1][3]

Do NOT induce vomiting. Rinse mouth with

Ingestion water. Immediately call a poison center or

doctor.[3][5]

Spill and Disposal Plan

Spill Response:

o Evacuate: Clear the area of all personnel.
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o Ventilate: Ensure the area is well-ventilated.

o Containment: For minor spills, absorb with an inert material such as vermiculite, sand, or
earth. For major spills, contain the spill and prevent it from entering drains or waterways.[4]

e Collection: Collect the absorbed material and spilled product into a labeled, sealable
container for disposal.

o Decontamination: Wash the spill area thoroughly. Decontaminate all protective clothing and
equipment before reuse.

Disposal:

o Waste Classification: 1,4-Dibromobutane and any contaminated materials should be treated
as hazardous waste.

» Disposal Method: Dispose of the waste at an approved hazardous waste treatment facility.
Consult with your institution's environmental health and safety department for specific
disposal guidelines. Do not dispose of it in drains or with regular trash.[5]

Physicochemical Data for Quick Reference

Property Value

Molecular Formula C4H8Br2[1]

Molecular Weight 215.92 g/mol [1]

Appearance Colorless to light yellow liquid[1][2]
Boiling Point 63 - 65 °C at 8 hPa[5]

Melting Point -20 °C[1]

Flash Point >110 °C[5]

Specific Gravity 1.808 g/cm3 at 25 °CJ[5]

Solubility in Water 0.35 g/L[5]

Workflow for Handling 1,4-Dibromobutane
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Workflow for Handling 1,4-Dibromobutane
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Caption: A flowchart outlining the key steps for safely handling 1,4-Dibromobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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